Cas no 1806870-66-5 (3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile
• CAS No: 1806870-66-5
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4808957
• Update Time: 2025-06-08

3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile

• Inchi： 1S/C8H4BrF2N3O2/c9-6-4(1-2-12)5(7(10)11)3-13-8(6)14(15)16/h3,7H,1H2
• InChI Key： RUOMPUJWSAMXQE-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=CC(C(F)F)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile

Recent Advances in the Study of 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile (CAS: 1806870-66-5)

3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile (CAS: 1806870-66-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This nitropyridine derivative is known for its unique structural features, including a bromo substituent, a difluoromethyl group, and a nitrile functionality, which make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular structure, characterized by the presence of electron-withdrawing groups such as the nitro and difluoromethyl moieties, enhances its reactivity in nucleophilic substitution reactions. This property has been leveraged in recent synthetic methodologies to construct complex heterocyclic frameworks, which are often found in pharmaceuticals. For instance, researchers have utilized 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile as a key building block in the synthesis of novel pyridine-based compounds with potential therapeutic effects against cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's role in the development of selective kinase inhibitors. The study demonstrated that derivatives of 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile exhibited potent inhibitory activity against specific tyrosine kinases implicated in tumor growth. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, yielding promising candidates for further preclinical evaluation.

Another area of interest is the compound's potential as an antimicrobial agent. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains. The study revealed that the nitropyridine core, when functionalized with specific side chains, could disrupt bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance. These findings underscore the versatility of 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile as a scaffold for designing next-generation antimicrobials.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively exploring greener synthetic routes to improve yield and reduce environmental impact. Additionally, further mechanistic studies are needed to fully elucidate its mode of action in biological systems. Nevertheless, the growing body of research on 3-Bromo-5-(difluoromethyl)-2-nitropyridine-4-acetonitrile highlights its potential to contribute significantly to the development of novel therapeutics in the coming years.